N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide

• IUPAC Name: N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C16H16N4O2/c1-22-15-4-2-3-12(9-15)16(21)19-8-7-18-14-6-5-13(10-17)20-11-14/h2-6,9,11,18H,7-8H2,1H3,(H,19,21)
• InChI Key: ZWOVLKMPFVJIMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCNC2=CN=C(C=C2)C#N
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide, also known as CEP-26401, is a novel small molecule inhibitor that targets the enzyme poly (ADP-ribose) polymerase (PARP). PARP is a key enzyme involved in DNA repair and is overexpressed in many cancer cells, making it an attractive target for cancer therapy.

Mechanism of Action

N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide targets PARP, which is involved in DNA repair. When PARP is inhibited, cancer cells are unable to repair DNA damage, leading to cell death. N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has been shown to induce DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects
N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce DNA damage and cell death in cancer cells. N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer.

Advantages and Limitations for Lab Experiments

N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has a number of advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in vitro and in vivo studies. N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has also been shown to have activity against cancer cells that are resistant to chemotherapy.
One limitation of N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide is that it has not yet been tested in clinical trials. It is also unclear if it will be effective against all types of cancer.

Future Directions

There are a number of future directions for research on N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide. One area of research is the development of combination therapies that include N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide. It has been shown to enhance the efficacy of chemotherapy and radiation therapy, and combining it with other cancer therapies may further improve outcomes.
Another area of research is the identification of biomarkers that can predict response to N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide. This will help to identify patients who are most likely to benefit from treatment with N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide.
Finally, further preclinical studies are needed to determine the safety and efficacy of N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide in different types of cancer. Clinical trials will also be needed to determine its safety and efficacy in humans.

Synthesis Methods

N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide can be synthesized using a two-step process. The first step involves the reaction of 6-cyanopyridin-3-amine with 2-bromoethylamine hydrobromide to form N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]amine. The second step involves the reaction of N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]amine with 3-methoxybenzoyl chloride to form N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide.

Scientific Research Applications

N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer. N-[2-[(6-cyanopyridin-3-yl)amino]ethyl]-3-methoxybenzamide has also been shown to have activity against cancer cells that are resistant to chemotherapy.